Cas no 955401-55-5 (Methyl 2-(methoxymethyl)oxazole-4-carboxylate)

• Product Name: Methyl 2-(methoxymethyl)oxazole-4-carboxylate
• CAS No: 955401-55-5
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 2147073
• Update Time: 2023-08-04

Methyl 2-(methoxymethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(methoxymethyl)oxazole-4-carboxylate
• GOFZILVDXATCAB-UHFFFAOYSA-N
• 4-Oxazolecarboxylic acid, 2-(methoxymethyl)-, methyl ester
• Methyl 2-(methoxymethyl)oxazole-4-carboxylate

• Inchi： 1S/C7H9NO4/c1-10-4-6-8-5(3-12-6)7(9)11-2/h3H,4H2,1-2H3
• InChI Key： GOFZILVDXATCAB-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 61.6